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Compound of Interest

Compound Name: 1-(4-Bromophenoxy)heptane

CAS No.: 123732-04-7

Cat. No.: B053791

Get Quote

This guide provides a comprehensive overview of 1-(4-Bromophenoxy)heptane, a

halogenated aromatic ether. It is intended for researchers, scientists, and professionals in drug

development and materials science who require detailed information on its synthesis,

characterization, and properties. This document emphasizes the practical aspects of handling

and analyzing this compound, grounded in established chemical principles.

Chemical Identity and Properties
1-(4-Bromophenoxy)heptane, also known as 1-bromo-4-(heptyloxy)benzene, is an organic

compound with the chemical formula C₁₃H₁₉BrO. Its structure consists of a heptyl chain linked

to a 4-bromophenyl group via an ether linkage.

Table 1: Chemical Identifiers and Properties
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Property Value Source

CAS Number 123732-04-7 ,

Molecular Formula C₁₃H₁₉BrO

Molecular Weight 271.19 g/mol

Boiling Point 314.9 °C at 760 mmHg

Flash Point 131.5 °C

Synthesis Protocol: The Williamson Ether Synthesis
The most direct and widely employed method for the synthesis of 1-(4-
Bromophenoxy)heptane is the Williamson ether synthesis.[1][2] This reaction is a classic

example of an Sₙ2 (bimolecular nucleophilic substitution) reaction, where an alkoxide ion acts

as a nucleophile and displaces a halide from an alkyl halide.[2] In this specific case, the

phenoxide of 4-bromophenol attacks 1-bromoheptane.

The choice of a primary alkyl halide like 1-bromoheptane is crucial, as secondary and tertiary

alkyl halides are more prone to undergo elimination reactions under basic conditions.[2]

Causality in Experimental Design
The selection of reagents and conditions for this synthesis is guided by the principles of the Sₙ2

mechanism. A strong base is required to deprotonate the weakly acidic phenolic hydroxyl group

of 4-bromophenol to form the more nucleophilic phenoxide. While strong bases like sodium

hydride can be used, milder bases such as potassium carbonate are often sufficient and safer

for aryl ether synthesis.[3] The reaction is typically carried out in a polar aprotic solvent, such

as acetone or N,N-dimethylformamide (DMF), which can solvate the cation of the base without

solvating the nucleophile, thus enhancing its reactivity.[1][3]

Detailed Experimental Protocol
Materials:

4-Bromophenol
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1-Bromoheptane

Potassium Carbonate (anhydrous)

Acetone (anhydrous)

Diethyl ether

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate

Round-bottom flask

Reflux condenser

Magnetic stirrer with heating

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a

reflux condenser, add 4-bromophenol (1.0 equivalent), anhydrous potassium carbonate (1.5

equivalents), and anhydrous acetone.

Addition of Alkyl Halide: While stirring the mixture, add 1-bromoheptane (1.1 equivalents)

dropwise at room temperature.

Reaction: Heat the reaction mixture to reflux and maintain it for 12-24 hours. The progress of

the reaction can be monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature and filter off

the potassium carbonate. Concentrate the filtrate using a rotary evaporator.
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Extraction: Dissolve the residue in diethyl ether and transfer it to a separatory funnel. Wash

the organic layer successively with saturated aqueous sodium bicarbonate solution and

brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate under reduced pressure to obtain the crude product.

Purification: The crude 1-(4-Bromophenoxy)heptane can be purified by column

chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent.

4-Bromophenol
1-Bromoheptane

K₂CO₃

Acetone

Reflux (12-24h) Filtration
Concentration

Diethyl Ether
Aqueous Wash Column Chromatography 1-(4-Bromophenoxy)heptane

Click to download full resolution via product page

Caption: Williamson Ether Synthesis Workflow.

Spectral Data and Structural Elucidation
While a dedicated public database spectrum for 1-(4-Bromophenoxy)heptane is not readily

available, the expected spectral data can be reliably predicted based on the analysis of its

constituent parts and data from closely related compounds.

¹H NMR Spectroscopy (Predicted)
The proton NMR spectrum is expected to show distinct signals for the aromatic protons and the

protons of the heptyl chain.

Aromatic Region (δ 6.8-7.4 ppm): The protons on the brominated benzene ring will appear

as two doublets, characteristic of a 1,4-disubstituted benzene ring. The protons ortho to the

ether linkage will be shifted upfield compared to the protons ortho to the bromine atom.

Heptyl Chain (δ 0.9-4.0 ppm):
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The methylene group attached to the oxygen (O-CH₂) will be the most deshielded of the

alkyl protons, appearing as a triplet around δ 3.9-4.0 ppm.

The terminal methyl group (CH₃) will be the most shielded, appearing as a triplet around δ

0.9 ppm.

The remaining five methylene groups will appear as multiplets in the range of δ 1.3-1.8

ppm.

Table 2: Predicted ¹H NMR Chemical Shifts

Protons
Predicted Chemical Shift
(δ, ppm)

Multiplicity

Aromatic (ortho to O) ~ 6.8 Doublet

Aromatic (ortho to Br) ~ 7.3 Doublet

O-CH₂- ~ 3.9 Triplet

-(CH₂)₅- ~ 1.3 - 1.8 Multiplets

-CH₃ ~ 0.9 Triplet

¹³C NMR Spectroscopy (Predicted)
The carbon NMR spectrum will provide information on the number of unique carbon

environments.

Aromatic Carbons (δ 115-160 ppm): Four signals are expected for the aromatic carbons due

to symmetry. The carbon attached to the oxygen will be the most deshielded, and the carbon

attached to the bromine will also be significantly shifted.

Alkyl Carbons (δ 14-70 ppm): Seven distinct signals are expected for the heptyl chain

carbons. The carbon attached to the oxygen (O-CH₂) will be the most deshielded in the alkyl

region.

Table 3: Predicted ¹³C NMR Chemical Shifts
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Carbon Predicted Chemical Shift (δ, ppm)

C-O (aromatic) ~ 158

C-Br (aromatic) ~ 113

Aromatic CH ~ 116, 132

O-CH₂ ~ 68

Alkyl Chain ~ 14, 22, 26, 29, 31

Infrared (IR) Spectroscopy (Predicted)
The IR spectrum will show characteristic absorption bands for the functional groups present.

C-O-C Stretch: A strong, characteristic absorption for the aryl-alkyl ether linkage is expected

in the region of 1250-1200 cm⁻¹ and 1050-1000 cm⁻¹.

C-H Stretch (sp³): Absorptions just below 3000 cm⁻¹ (typically 2950-2850 cm⁻¹) will

correspond to the C-H stretching vibrations of the heptyl chain.

C-H Stretch (sp²): Absorptions just above 3000 cm⁻¹ will indicate the C-H stretching of the

aromatic ring.

C=C Stretch (aromatic): Peaks in the 1600-1450 cm⁻¹ region are characteristic of the

aromatic ring.

C-Br Stretch: A weak to medium absorption in the fingerprint region, typically around 600-500

cm⁻¹, can be attributed to the C-Br bond.

Table 4: Predicted IR Absorption Bands
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Functional Group Wavenumber (cm⁻¹)

Aromatic C-H Stretch > 3000

Aliphatic C-H Stretch < 3000

Aromatic C=C Stretch 1600-1450

Aryl-Alkyl C-O-C Stretch 1250-1200, 1050-1000

C-Br Stretch 600-500

Mass Spectrometry (Predicted)
The mass spectrum will show the molecular ion peak and characteristic fragmentation patterns.

Molecular Ion (M⁺): A prominent molecular ion peak is expected at m/z 270 and 272 with

approximately equal intensity, which is a characteristic isotopic pattern for a molecule

containing one bromine atom (⁷⁹Br and ⁸¹Br isotopes).

Fragmentation: Common fragmentation pathways would involve cleavage of the ether bond.

Loss of the heptyl radical would result in a fragment at m/z 171/173. Cleavage of the C-O

bond with charge retention on the heptyl fragment would give a peak at m/z 99. Further

fragmentation of the heptyl chain would produce a series of peaks separated by 14 mass

units (CH₂).

Applications and Future Directions
While specific, large-scale industrial applications of 1-(4-Bromophenoxy)heptane are not

widely documented, its structure is of significant interest in the field of materials science,

particularly in the design of liquid crystals. The 4-alkoxybromobenzene moiety is a common

structural motif in liquid crystalline compounds.[4] The combination of a rigid aromatic core (the

bromophenyl group) and a flexible alkyl chain (the heptyloxy group) is a classic design principle

for inducing mesomorphic behavior.[4]

Further research could explore the liquid crystalline properties of 1-(4-
Bromophenoxy)heptane itself or its use as a precursor for more complex liquid crystal

molecules. The bromine atom also provides a reactive handle for further functionalization
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through cross-coupling reactions, opening up possibilities for the synthesis of a wide range of

novel materials.

Safety and Handling
As with all chemicals, 1-(4-Bromophenoxy)heptane should be handled with appropriate safety

precautions in a well-ventilated fume hood. Personal protective equipment, including safety

glasses, gloves, and a lab coat, should be worn. For detailed safety information, consult the

Material Safety Data Sheet (MSDS) provided by the supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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